Cas no 866138-22-9 (6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE)

• Product Name: 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE
• CAS No: 866138-22-9
• MF: C₁₈H₁₈ClN₃O
• MW: 327.808022975922
• MDL: MFCD05668882
• CID: 5232726
• Update Time: 2025-06-11

6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE
• 4-({6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl}methyl)morpholine

• MDL： MFCD05668882
• Inchi： 1S/C18H18ClN3O/c19-15-6-7-17-20-18(14-4-2-1-3-5-14)16(22(17)12-15)13-21-8-10-23-11-9-21/h1-7,12H,8-11,13H2
• InChI Key： DRKPDGDGPHYNJX-UHFFFAOYSA-N
• SMILES： C1N(CC2N3C=C(Cl)C=CC3=NC=2C2C=CC=CC=2)CCOC1

Additional information on 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE

Recent Advances in the Study of 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE (CAS: 866138-22-9)

The compound 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE (CAS: 866138-22-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazo[1,2-a]pyridine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE to enhance its bioavailability and target specificity. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in various diseases such as cancer, inflammation, and neurological disorders.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro and in vivo studies have shown that 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE can inhibit the growth of certain cancer cell lines by targeting key enzymes in the PI3K/AKT/mTOR pathway. This has led to increased interest in its potential as an anticancer agent.

In addition to its anticancer properties, recent studies have explored the compound's anti-inflammatory effects. Researchers have found that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases. The morpholine moiety in the compound is believed to play a critical role in its interaction with inflammatory mediators.

Another area of interest is the compound's potential application in neurological disorders. Preliminary studies indicate that 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE may have neuroprotective effects, possibly through its modulation of neurotransmitter systems. However, further research is needed to fully understand its mechanism of action in the central nervous system.

Despite these promising findings, challenges remain in the development of 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent advances in computational chemistry and high-throughput screening are expected to facilitate these efforts.

In conclusion, 6-CHLORO-3-(MORPHOLINOMETHYL)-2-PHENYLIMIDAZO[1,2-A]PYRIDINE (CAS: 866138-22-9) represents a promising scaffold for the development of novel therapeutics. Its diverse pharmacological activities and potential applications in cancer, inflammation, and neurology make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development.